Minamestane
Minamestane
Brand Name:
Vulcanchem
CAS No.:
105051-87-4
VCID:
VC0034690
InChI:
InChI=1S/C19H23NO2/c1-18-10-8-15(21)17(20)14(18)4-3-11-12-5-6-16(22)19(12,2)9-7-13(11)18/h3-4,8,10-13H,5-7,9,20H2,1-2H3/t11-,12-,13-,18+,19-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)C=CC4=C(C(=O)C=CC34C)N
Molecular Formula:
C19H23NO2
Molecular Weight:
297.4 g/mol
Minamestane
CAS No.: 105051-87-4
Main Products
VCID: VC0034690
Molecular Formula: C19H23NO2
Molecular Weight: 297.4 g/mol
| CAS No. | 105051-87-4 |
|---|---|
| Product Name | Minamestane |
| Molecular Formula | C19H23NO2 |
| Molecular Weight | 297.4 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-4-amino-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C19H23NO2/c1-18-10-8-15(21)17(20)14(18)4-3-11-12-5-6-16(22)19(12,2)9-7-13(11)18/h3-4,8,10-13H,5-7,9,20H2,1-2H3/t11-,12-,13-,18+,19-/m0/s1 |
| Standard InChIKey | DAKHYLIFCYPHQW-KZQROQTASA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C=CC4=C(C(=O)C=C[C@]34C)N |
| SMILES | CC12CCC3C(C1CCC2=O)C=CC4=C(C(=O)C=CC34C)N |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)C=CC4=C(C(=O)C=CC34C)N |
| Synonyms | 4-aminoandrosta-1,4,6-triene-2,17-dione FCE 24928 FCE-24928 minamestane |
| PubChem Compound | 65886 |
| Last Modified | Nov 11 2021 |
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